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Compound of Interest

Compound Name: Tin(IV) oxide

Cat. No.: B072398 Get Quote

CAS Number: 18282-10-5[1][2][3][4][5]

This technical guide provides an in-depth overview of Tin(IV) oxide (SnO₂), also known as

stannic oxide, tailored for researchers, scientists, and drug development professionals. The

document covers its fundamental properties, safety information, experimental protocols for

synthesis, and characterization methodologies.

Material Safety and Physicochemical Properties
Tin(IV) oxide is a white or slightly gray, odorless powder.[6] It is an n-type semiconductor with

a wide bandgap, making it suitable for applications such as transparent electrodes for solar

cells, gas sensors, and catalysts.[3] While generally considered nonhazardous under GHS

classifications, it is crucial to handle all laboratory chemicals with caution.[6] Inhalation of dust

may lead to a benign pneumoconiosis, and while inorganic tin salts are poorly absorbed, they

can be toxic if they enter the bloodstream.[7]

The following table summarizes the key quantitative data for Tin(IV) oxide, compiled from

various safety data sheets.
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Property Value Citations

Chemical Formula SnO₂ [1][3][4]

CAS Number 18282-10-5 [1][2][3][4]

EC Number 242-159-0 [1][2][4]

Molar Mass 150.69 g/mol - 150.71 g/mol [2][3]

Boiling Point 1800 - 1900 °C (sublimes) [2]

Solubility

Insoluble in water. Soluble in

concentrated sulfuric or

hydrochloric acid.

[6]

Appearance White or slightly gray powder [6]

Odor Odorless [6]

HOMO Level -7.36 eV [3]

LUMO Level -3.78 eV [3]

Bandgap 3.6 - 4.0 eV [3]

Experimental Protocols
The synthesis and characterization of Tin(IV) oxide, particularly in nanoparticle form, are

crucial for its application in various technologies. Below are detailed methodologies for a

common synthesis route and subsequent characterization.

Synthesis of Tin(IV) Oxide Nanoparticles via Sol-Gel
Method
This protocol describes the synthesis of SnO₂ nanoparticles from granulated tin, a method that

avoids the chlorine ion contamination often associated with tin chloride precursors.

Materials:

Granulated Tin (3g)
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Nitric Acid (HNO₃), 8 mol L⁻¹

Citric Acid (10g)

Aqueous Ammonia (25%)

Deionized Water

Procedure:

Add 8 mol L⁻¹ nitric acid to a flask containing 3g of granulated tin and 10g of citric acid until a

clear solution is obtained.

Add aqueous ammonia dropwise to the solution while stirring until a pH of 8 is reached.

Reflux the resulting solution at 100°C (373K) for 2 hours. During this time, the solution will

gradually become a turbid colloidal solution.

Dry the obtained gel at 100°C (373K) for 5 hours in air.

Grind the dried gel powder in a mortar.

Calcine the powder in a muffle furnace at 500°C (773K) for 2 hours to obtain SnO₂

nanoparticles.[1]

Characterization of Synthesized Tin(IV) Oxide
Nanoparticles
To analyze the structural, morphological, and optical properties of the synthesized

nanoparticles, the following characterization techniques are typically employed.

1. X-Ray Diffraction (XRD):

Purpose: To determine the crystal structure, phase purity, and average crystallite size.

Methodology: The calcined SnO₂ powder is analyzed using an X-ray diffractometer with Cu

Kα radiation. The resulting diffraction pattern is compared with standard JCPDS (Joint

Committee on Powder Diffraction Standards) data for tetragonal (cassiterite) SnO₂ to confirm
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the crystal structure.[3] The average crystallite size can be calculated from the broadening of

the diffraction peaks using the Scherrer equation.

2. Transmission Electron Microscopy (TEM):

Purpose: To observe the particle shape, size, and morphology.

Methodology: A small amount of the SnO₂ nanoparticle powder is dispersed in a solvent

(e.g., ethanol) and sonicated. A drop of the dispersion is then placed on a carbon-coated

copper grid and allowed to dry. The grid is then examined under a transmission electron

microscope to visualize the nanoparticles.[1]

3. UV-Visible Diffuse Reflectance Spectroscopy (DRS):

Purpose: To determine the optical bandgap of the material.

Methodology: The diffuse reflectance spectrum of the SnO₂ powder is obtained using a UV-

Vis spectrophotometer. The bandgap energy can be calculated from the reflectance data.[3]

Visualized Workflows
The following diagrams illustrate the logical flow of the experimental procedures described

above.
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Sol-Gel Synthesis Workflow

Mix Granulated Tin, 
Citric Acid, & Nitric Acid
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SnO₂ Nanoparticles
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Caption: Workflow for the sol-gel synthesis of Tin(IV) oxide nanoparticles.
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Characterization Workflow
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Caption: Experimental workflow for the characterization of SnO₂ nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072398#tin-iv-oxide-cas-number-and-material-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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